Cas no 63988-10-3 (1-Chloro-2-octanone)

• Product Name: 1-Chloro-2-octanone
• CAS No: 63988-10-3
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 425187
• PubChem ID: 11506510
• Update Time: 2025-04-19

1-Chloro-2-octanone Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-octanone
• 1-chlorooctan-2-one
• 2-Octanone, 1-chloro-
• (E)-1-chlorooctan-2-one
• 1-Chlor-octan-2-on
• 1-chloro-octan-2-one
• AG-G-39146
• AGN-PC-00AHK4
• Chlormethyl-hexyl-keton
• CTK2A7620
• KB-152558
• AKOS006384438
• DTXSID40467698
• Chlorcton
• JKXHWCLBNHPIMW-UHFFFAOYSA-N
• SCHEMBL6647427
• 63988-10-3

• Inchi： 1S/C8H15ClO/c1-2-3-4-5-6-8(10)7-9/h2-7H2,1H3
• InChI Key： JKXHWCLBNHPIMW-UHFFFAOYSA-N
• SMILES： ClCC(CCCCCC)=O

Computed Properties

• Exact Mass: 162.08125
• Monoisotopic Mass: 162.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07